Cas no 21562-58-3 (15-keto prostaglandin f1alpha)
15-keto prostaglandin f1alpha Chemical and Physical Properties
Names and Identifiers
-
- 15-keto prostaglandin f1alpha
- 15-keto Prostaglandin F1α
- 7-[(1R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid
- 9ALPHA,11ALPHA-DIHYDROXY-15-OXO-PROST-13E-EN-1-OIC ACID
- Prost-13-en-1-oic acid, 9,11-dihydroxy-15-oxo-, (9α,11α,13E)-
- 15-keto Prostaglandin F1α MaxSpec? Standard
-
- Inchi: 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,16-19,22-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t16-,17-,18+,19-/m1/s1
- InChI Key: QPXXPLNAYDQELM-QNXXGYPUSA-N
- SMILES: [C@H]1(CCCCCCC(=O)O)[C@@H](O)C[C@@H](O)[C@@H]1/C=C/C(=O)CCCCC
Computed Properties
- Exact Mass: 354.24100
Experimental Properties
- Solubility: DMF:>50mg/mL; DMSO:>50mg/mL;乙醇:>75mg/mL; PBS (pH 7.2):>2 mg/mL
- PSA: 94.83000
- LogP: 3.47510
15-keto prostaglandin f1alpha Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P912171-5mg |
15-keto Prostaglandin F1α (15-keto PGF1α) |
21562-58-3 | 98% | 5mg |
¥4,887.90 | 2022-09-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65406-1mg |
15-keto Prostaglandin F1α |
21562-58-3 | 98% | 1mg |
¥771.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65406-5mg |
15-keto Prostaglandin F1α |
21562-58-3 | 98% | 5mg |
¥3129.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65406-10mg |
15-keto Prostaglandin F1α |
21562-58-3 | 98% | 10mg |
¥5552.00 | 2023-09-08 | |
| A2B Chem LLC | AD59992-1mg |
15-keto Prostaglandin F1α |
21562-58-3 | ≥98% | 1mg |
$58.00 | 2024-04-20 | |
| A2B Chem LLC | AD59992-5mg |
15-keto Prostaglandin F1α |
21562-58-3 | ≥98% | 5mg |
$252.00 | 2024-04-20 | |
| A2B Chem LLC | AD59992-10mg |
15-keto Prostaglandin F1α |
21562-58-3 | ≥98% | 10mg |
$448.00 | 2024-04-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205025-1 mg |
15-keto Prostaglandin F1α, |
21562-58-3 | 1mg |
¥451.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205025A-5 mg |
15-keto Prostaglandin F1α, |
21562-58-3 | 5mg |
¥2,046.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205025-1mg |
15-keto Prostaglandin F1α, |
21562-58-3 | 1mg |
¥451.00 | 2023-09-05 |
15-keto prostaglandin f1alpha Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 15-keto prostaglandin f1alpha
Comprehensive Analysis of 15-Keto Prostaglandin F1α (CAS No. 21562-58-3): Biological Significance and Research Applications
15-Keto Prostaglandin F1α (CAS No. 21562-58-3) is a biologically active metabolite derived from prostaglandin F2α (PGF2α), a key member of the eicosanoid family. This compound has garnered significant attention in recent years due to its role in inflammatory regulation, cellular signaling, and potential therapeutic applications. Researchers and healthcare professionals frequently search for terms like "15-keto PGF1α function", "CAS 21562-58-3 uses", and "prostaglandin metabolites in disease", reflecting growing interest in its mechanistic pathways.
The structural uniqueness of 15-Keto Prostaglandin F1α lies in its 15-keto modification, which alters its receptor affinity compared to its precursor. Studies suggest it may act as a negative feedback regulator in prostaglandin cascades, making it a subject of interest in conditions like chronic inflammation and metabolic disorders. Current trends in PubMed and Google Scholar searches highlight queries such as "15-keto PGF1α vs. PGF2α" and "role in oxidative stress", underscoring its relevance in comparative biochemistry.
From a technical perspective, 15-Keto Prostaglandin F1α (CAS 21562-58-3) exhibits distinct chromatographic properties in HPLC analysis, often eluting earlier than PGF2α due to its polar keto group. This characteristic is critical for researchers investigating lipid mediator profiling or developing biomarker assays. The compound's stability under physiological pH (7.4) makes it suitable for in vitro studies, though storage at -80°C is recommended for long-term preservation.
Emerging applications of 15-Keto Prostaglandin F1α intersect with precision medicine initiatives. For instance, its urinary excretion patterns are being explored as potential indicators of cardiovascular risk, answering frequent search queries like "prostaglandin metabolites and heart disease". Recent 2023 studies have also linked its levels to adipose tissue metabolism, aligning with global interest in obesity research.
In pharmacological research, the compound's structure-activity relationship (SAR) provides insights for designing prostaglandin-based therapeutics. Its 15-hydroxy dehydrogenase-mediated formation represents a key metabolic pathway often searched as "PGF2α inactivation mechanism". Notably, while not itself a drug candidate, 15-Keto Prostaglandin F1α serves as a valuable research standard for quantifying prostaglandin turnover in biological systems.
The analytical detection of 21562-58-3 typically employs LC-MS/MS techniques, with optimized MRM transitions for enhanced sensitivity. Method development questions like "HPLC conditions for 15-keto PGF1α" rank high in scientific forums, reflecting practical challenges in prostaglandin research. Commercial availability as a high-purity reference material (≥95% by HPLC) facilitates standardized research across laboratories.
Environmental and stability studies reveal that 15-Keto Prostaglandin F1α undergoes pH-dependent degradation, with optimal stability in slightly alkaline buffers. This property is frequently referenced in search terms such as "prostaglandin metabolite stability" and "sample handling for eicosanoids". Such data is crucial for designing robust biomarker studies in clinical cohorts.
Future research directions may explore its epigenetic modulation potential, particularly in age-related diseases—a hot topic receiving over 10,000 monthly searches related to "lipid mediators and aging". The compound's dual role as both a metabolic byproduct and signaling molecule positions it uniquely for translational research bridging basic science and clinical applications.
21562-58-3 (15-keto prostaglandin f1alpha) Related Products
- 27415-26-5(8-epi-Prostaglandin F2α)
- 10164-73-5(7-((1R,2R,3R,5R)-3,5-Dihydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)cyclopentyl)heptanoic acid)
- 36150-01-3(Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, (5E,9a,11a,13E,15S)-)
- 58551-69-2(Carboprost tromethamine)
- 551-11-1(Dinoprost)
- 221664-05-7(2,3-Dinor iPF2α-III)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)